Cas no 1155800-45-5 (N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide)

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide structure
1155800-45-5 structure
Product Name:N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide
CAS No:1155800-45-5
MF:C10H4F6N2O
MW:282.141983032227
MDL:MFCD18074383
CID:1061130
PubChem ID:52991949
Update Time:2025-04-20

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-acetamide
    • N-(4-Cyano-3-(trifluoromethyl)phenyl)-2,2,2-trifluoroacetamide
    • WHJWLBKVUGJDIT-UHFFFAOYSA-N
    • AKOS014820780
    • DB-320778
    • CS-0163447
    • BS-14488
    • SCHEMBL2980069
    • SY262808
    • 4-Cyano-3-(trifluoromethyl)trifluoroacetanilide
    • MFCD18074383
    • AC9100
    • Acetamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
    • 1155800-45-5
    • N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide
    • MDL: MFCD18074383
    • Inchi: 1S/C10H4F6N2O/c11-9(12,13)7-3-6(2-1-5(7)4-17)18-8(19)10(14,15)16/h1-3H,(H,18,19)
    • InChI Key: WHJWLBKVUGJDIT-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CC=C(C=1)NC(C(F)(F)F)=O)(F)F

Computed Properties

  • Exact Mass: 282.02278173g/mol
  • Monoisotopic Mass: 282.02278173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 327.2±42.0 °C at 760 mmHg
  • Flash Point: 151.7±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Security Information

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC450133-250mg
4-Cyano-3-(trifluoromethyl)trifluoroacetanilide
1155800-45-5 95%
250mg
£158.00 2025-02-21
Apollo Scientific
PC450133-1g
4-Cyano-3-(trifluoromethyl)trifluoroacetanilide
1155800-45-5 95%
1g
£381.00 2025-02-21
TRC
C987785-2.5g
N-[4-Cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
1155800-45-5
2.5g
$ 170.00 2022-06-06
TRC
C987785-25g
N-[4-Cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
1155800-45-5
25g
$ 1360.00 2022-06-06
eNovation Chemicals LLC
D759570-100mg
N-[4-Cyano-3-(trifluoroMethyl)phenyl]-2,2,2-trifluoroacetaMide
1155800-45-5 95%
100mg
$125 2024-06-07
eNovation Chemicals LLC
D759570-250mg
N-[4-Cyano-3-(trifluoroMethyl)phenyl]-2,2,2-trifluoroacetaMide
1155800-45-5 95%
250mg
$165 2024-06-07
eNovation Chemicals LLC
D759570-1g
N-[4-Cyano-3-(trifluoroMethyl)phenyl]-2,2,2-trifluoroacetaMide
1155800-45-5 95%
1g
$270 2024-06-07
eNovation Chemicals LLC
D759570-5g
N-[4-Cyano-3-(trifluoroMethyl)phenyl]-2,2,2-trifluoroacetaMide
1155800-45-5 95%
5g
$905 2024-06-07
abcr
AB359213-250 mg
4-Cyano-3-(trifluoromethyl)trifluoroacetanilide, 97%; .
1155800-45-5 97%
250mg
€220.50 2023-04-26
abcr
AB359213-1 g
4-Cyano-3-(trifluoromethyl)trifluoroacetanilide, 97%; .
1155800-45-5 97%
1g
€543.50 2023-04-26
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd